Cas no 62391-20-2 (1H-Indole-1-acetonitrile, 2-methyl-3-phenyl-)

• Product Name: 1H-Indole-1-acetonitrile, 2-methyl-3-phenyl-
• CAS No: 62391-20-2
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• CID: 446563
• PubChem ID: 12336915
• Update Time: 2025-04-19

1H-Indole-1-acetonitrile, 2-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetonitrile, 2-methyl-3-phenyl-
• 2-(2-methyl-3-phenylindol-1-yl)acetonitrile
• 62391-20-2
• SCHEMBL11711942
• DTXSID30491487
• 2-(2-methyl-3-phenyl-1H-indol-1-yl)acetonitrile
• (2-Methyl-3-phenyl-1H-indol-1-yl)acetonitrile

• Inchi： 1S/C17H14N2/c1-13-17(14-7-3-2-4-8-14)15-9-5-6-10-16(15)19(13)12-11-18/h2-10H,12H2,1H3
• InChI Key： XRKZJFUVDRNPCH-UHFFFAOYSA-N
• SMILES： N1(CC#N)C2C=CC=CC=2C(C2C=CC=CC=2)=C1C

Computed Properties

• Exact Mass: 246.11582
• Monoisotopic Mass: 246.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.72